4,4-Dimethyl-1-(3-methylphenyl)pyrazolidin-3-one

Specification

• CAS No.: 66084-81-9
• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 4,4-dimethyl-1-(3-methylphenyl)pyrazolidin-3-one
• Standard InChI: InChI=1S/C12H16N2O/c1-9-5-4-6-10(7-9)14-8-12(2,3)11(15)13-14/h4-7H,8H2,1-3H3,(H,13,15)
• Standard InChI Key: WCMSEZVJBZRRHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(C(=O)N2)(C)C

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, 4,4-dimethyl-1-(3-methylphenyl)pyrazolidin-3-one, reflects its core structure: a five-membered pyrazolidinone ring with two methyl groups at the 4-position and a 3-methylphenyl substituent at the 1-position. The canonical SMILES representation, CC1=CC(=CC=C1)N2CC(C(=O)N2)(C)C, confirms the meta-methyl substitution on the phenyl ring and the geminal dimethyl configuration on the pyrazolidinone.

Key Physicochemical Parameters

Table 1 summarizes critical identifiers and properties:

Property	Value
CAS No.	66084-81-9
Molecular Formula	C₁₂H₁₆N₂O
Molecular Weight	204.27 g/mol
IUPAC Name	4,4-dimethyl-1-(3-methylphenyl)pyrazolidin-3-one
SMILES	CC1=CC(=CC=C1)N2CC(C(=O)N2)(C)C
InChIKey	WCMSEZVJBZRRHL-UHFFFAOYSA-N

The compound’s stability is attributed to the rigid pyrazolidinone ring and electron-donating methyl groups, which reduce ring strain and enhance solubility in organic solvents.

Synthesis and Reaction Pathways

General Synthetic Strategies

While explicit protocols for this compound are scarce, analogous pyrazolidinones are synthesized via cyclization of hydrazine derivatives with β-keto esters or amides. A plausible route involves:

• Condensation: Reacting 3-methylphenylhydrazine with dimethyl-substituted β-keto ester.

• Cyclization: Intramolecular nucleophilic attack under acidic or basic conditions to form the pyrazolidinone ring.

Comparative Analysis of Isomers

The ortho-substituted isomer (4,4-dimethyl-1-(2-methylphenyl)pyrazolidin-3-one, CAS 13047-09-1) shares identical molecular weight and formula but differs in phenyl substitution position, leading to distinct reactivity and biological profiles. For instance, steric hindrance in the ortho isomer may reduce enzymatic binding affinity compared to the meta derivative, though empirical validation is needed.

Applications in Chemical Research

Intermediate in Organic Synthesis

The compound’s reactive sites—the carbonyl group and tertiary amine—enable functionalization via:

• N-Alkylation: Quaternization of the amine for cationic surfactants.

• Knoevenagel Condensation: Formation of α,β-unsaturated ketones for heterocyclic expansions.

Catalytic and Material Science Uses

Pyrazolidinones serve as ligands in transition metal catalysis. The dimethyl groups may stabilize metal complexes, enhancing catalytic efficiency in cross-coupling reactions. Preliminary studies on analogous compounds show promise in palladium-catalyzed Suzuki-Miyaura couplings.

Analytical Characterization

Spectroscopic Techniques

• IR Spectroscopy: Expected peaks include ν(C=O) ~1680–1700 cm⁻¹ and ν(N-H) ~3200 cm⁻¹.

• NMR: ¹H NMR should display singlets for the dimethyl groups (δ 1.2–1.5 ppm) and aromatic protons (δ 6.8–7.4 ppm).

Chromatographic Methods

High-performance liquid chromatography (HPLC) with C18 columns and acetonitrile/water gradients is recommended for purity analysis, given the compound’s moderate polarity.

Challenges and Future Directions

Current Limitations

• Synthetic Yield: Scalability is hindered by side reactions during cyclization.

• Biological Data Gap: No in vitro or in vivo studies specifically on this compound exist.

Research Priorities

• Structure-Activity Relationships (SAR): Systematically vary substituents to optimize bioactivity.

• Computational Modeling: Predict binding modes with COX-2 or microbial targets using molecular docking.

• Hybrid Derivatives: Conjugate with known pharmacophores (e.g., fluoroquinolones) to enhance antimicrobial potency.